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Compound of Interest

Compound Name: IT-143A

Cat. No.: B10820761

Abstract

IT-143A is a novel antibiotic belonging to the piericidin family, a class of natural products known
for their potent biological activities. First identified from the fermentation broth of Streptomyces
sp., IT-143A shares a structural relationship with other piericidins that are recognized as potent
inhibitors of the mitochondrial electron transport chain. This document provides a
comprehensive overview of the discovery and isolation of IT-143A, its proposed mechanism of
action, and detailed experimental protocols relevant to its study. Due to the limited public
availability of specific bioactivity data for IT-143A, quantitative metrics for its close homolog, IT-
143-B, discovered from the same organism, are presented for comparative purposes.

Discovery and Isolation

IT-143A was discovered and isolated alongside its homolog, IT-143-B, from the culture broth of
a Streptomyces species as part of a screening program for novel antibiotics.[1] The producing
organism, Streptomyces sp. strain No. A-143, was originally isolated from a soil sample in
Beijing, China.[1] The piericidin class of compounds are characterized by a substituted pyridine
ring connected to a long, polyketide-derived side chain.[1]

The general workflow for the isolation and purification of piericidins from a Streptomyces
fermentation culture provides a foundational methodology for obtaining IT-143A.
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4 Fermentation & Extraction

1. Fermentation of
Streptomyces sp. No. A-143
2. Harvest of
Fermentation Broth
3. Solvent Extraction
(e.g., Ethyl Acetate)
Purification

4. Concentration
of Crude Extract
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(e.g., Silica Gel)

'

6. Bioassay-Guided
Fraction Collection

'

7. Preparative HPLC
(C18 Column)

8. Isolation of
IT-143A

[ 5. Column Chromatography ]
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Proposed Signaling Pathway of IT-143A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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